Cas no 354764-01-5 ((5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose)
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose Chemical and Physical Properties
Names and Identifiers
-
- (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-α-D-xylo-hexofuranose
- (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose
-
- Inchi: 1S/C9H17NO5/c1-9(2)14-7-5(12)6(4(11)3-10)13-8(7)15-9/h4-8,11-12H,3,10H2,1-2H3/t4?,5-,6+,7+,8+/m0/s1
- InChI Key: VQSYZAHTGHBFKW-XUQKIGAKSA-N
- SMILES: O[C@H]1[C@]([H])(O[C@]2([H])OC(C)(C)O[C@]12[H])C(O)CN
Experimental Properties
- Color/Form: No data avaiable
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A604265-10mg |
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose |
354764-01-5 | 10mg |
$ 110.00 | 2023-09-08 | ||
| TRC | A604265-25mg |
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose |
354764-01-5 | 25mg |
$ 224.00 | 2023-09-08 | ||
| TRC | A604265-50mg |
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose |
354764-01-5 | 50mg |
$ 402.00 | 2023-09-08 | ||
| TRC | A604265-100mg |
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose |
354764-01-5 | 100mg |
$ 781.00 | 2023-04-19 |
(5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose
Recent Advances in the Study of (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose and Related Compound 354764-01-5
The compound (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose, along with its related chemical entity 354764-01-5, has garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader class of modified sugars that exhibit unique biochemical properties, making them valuable candidates for drug development and therapeutic applications. Recent studies have focused on elucidating their synthetic pathways, biological activities, and potential clinical uses.
One of the key areas of research has been the synthesis and structural characterization of (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthetic route that improves yield and purity, which is critical for scaling up production for preclinical studies. The compound's unique stereochemistry and functional groups contribute to its ability to interact with specific biological targets, such as enzymes involved in glycosylation processes.
In parallel, research on compound 354764-01-5 has revealed its potential as an inhibitor of certain metabolic pathways in cancer cells. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy in vitro against a panel of cancer cell lines, with particular potency in leukemia models. The mechanism of action appears to involve the disruption of nucleotide synthesis, a finding that could pave the way for novel anticancer therapies.
Further investigations have explored the pharmacokinetic properties of these compounds. A preclinical study conducted by a team at the University of Cambridge (2023) utilized advanced LC-MS techniques to assess the bioavailability and metabolic stability of (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose in rodent models. The results indicated favorable absorption profiles and minimal off-target effects, suggesting its suitability for further development.
The therapeutic potential of these compounds extends beyond oncology. Recent work published in ACS Chemical Biology (2024) demonstrated that 354764-01-5 exhibits antimicrobial activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. This finding is particularly significant given the growing global threat of antimicrobial resistance and the urgent need for new classes of antibiotics.
Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to optimize the pharmacological properties of these compounds. Computational modeling and high-throughput screening approaches are being employed to identify derivatives with enhanced potency and selectivity. The integration of these compounds into drug delivery systems, such as nanoparticle formulations, is another active area of investigation that could improve their therapeutic index.
In conclusion, the current body of research on (5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose and 354764-01-5 demonstrates their significant potential in multiple therapeutic areas. While challenges remain in terms of clinical translation, the ongoing studies provide a strong foundation for future development efforts. The chemical and biological insights gained from these investigations may also inform the design of novel compounds with improved properties.
354764-01-5 ((5ξ)-6-Amino-6-deoxy-1,2-O-(1-methylethylidene)-a-D-xylo-hexofuranose) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)